Cas no 898781-96-9 ((4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone)

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone structure
898781-96-9 structure
Product Name:(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone
CAS No:898781-96-9
MF:C18H17ClFNOS
MW:349.85008597374
MDL:MFCD03842771
CID:1945497
PubChem ID:24725432
Update Time:2025-04-21

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-3-FLUORO-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
    • (4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone
    • LogP
    • (4-chloro-3-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
    • MFCD03842771
    • AKOS016021219
    • DTXSID70643827
    • 898781-96-9
    • (4-Chloro-3-fluorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
    • 4-CHLORO-3-FLUORO-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
    • (4-Chloro-3-fluorophenyl)[2-(4-thiomorpholinylmethyl)phenyl]methanone
    • MDL: MFCD03842771
    • Inchi: 1S/C18H17ClFNOS/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
    • InChI Key: SGKFBILPMQDMEL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1F)C(C1=CC=CC=C1CN1CCSCC1)=O

Computed Properties

  • Exact Mass: 349.07000
  • Monoisotopic Mass: 349.0703412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 511.0±50.0 °C at 760 mmHg
  • Flash Point: 262.9±30.1 °C
  • Refractive Index: 1.614
  • PSA: 45.61000
  • LogP: 4.19680
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone Security Information

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-chloro-3-fluoro-phenyl)-[2-(thiomorpholinomethyl)phenyl]methanone Pricemore >>

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